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Compound of Interest

Compound Name: FAUC 365

Cat. No.: B15575547 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide comprehensive technical information and detailed protocols for

the use of FAUC 365, a potent and selective dopamine D3 receptor antagonist. This document

is intended to guide researchers in the effective procurement, handling, and experimental

application of this compound.

Product Information and Suppliers
FAUC 365, with the chemical name N-[4-[4-(2,3-dichlorophenyl)-1-piperazinyl]butyl]-

benzo[b]thiophene-2-carboxamide and CAS number 474432-66-1, is a valuable tool for

investigating the role of the dopamine D3 receptor in various physiological and pathological

processes, including schizophrenia and Parkinson's disease.[1] A list of reputable suppliers for

FAUC 365 is provided below. It is recommended to request a Certificate of Analysis (CoA) from

the supplier to ensure the purity and quality of the compound.
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Supplier Catalog Number Purity
Available
Quantities

MedchemExpress HY-116020 >98%
5 mg, 10 mg, 25 mg,

50 mg, 100 mg

Cayman Chemical 20457 ≥98%
1 mg, 5 mg, 10 mg, 25

mg, 50 mg

APExBIO A8930 >98%
5 mg, 10 mg, 25 mg,

50 mg, 100 mg

AbMole BioScience M2359 >98%
5 mg, 10 mg, 25 mg,

50 mg, 100 mg

Biorbyt orb1306245 >98%

1 mg, 5 mg, 10 mg, 25

mg, 50 mg, 100 mg,

500 mg

AOBIOUS AOB8930 >98%
5 mg, 10 mg, 25 mg,

50 mg, 100 mg

Quantitative Data: Binding Affinity
FAUC 365 exhibits high selectivity for the dopamine D3 receptor. The following table

summarizes its binding affinities (Ki) for various receptors, demonstrating its selectivity profile.

Receptor Ki (nM)

Dopamine D3 0.5[1][2]

Dopamine D2L 3600[1]

Dopamine D2S 2600[1]

Dopamine D4.4 340[1]

Serotonin 5-HT1A 360[2]

Serotonin 5-HT2 2000[2]
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Signaling Pathway
FAUC 365 acts as an antagonist at the dopamine D3 receptor, which is a G protein-coupled

receptor (GPCR) that primarily couples to the Gi/Go family of G proteins.[3] Upon activation by

dopamine, the D3 receptor inhibits the activity of adenylyl cyclase, leading to a decrease in the

intracellular concentration of cyclic adenosine monophosphate (cAMP).[3][4][5] By blocking this

interaction, FAUC 365 prevents the dopamine-induced reduction in cAMP levels.

Cell Membrane

Dopamine D3
Receptor Gi/Go Protein

Activates
Adenylyl Cyclase cAMP

ConvertsInhibits

Dopamine
Activates

FAUC 365
Blocks

ATP

Downstream
Cellular Response

Regulates

Click to download full resolution via product page

FAUC 365 antagonizes the dopamine D3 receptor, blocking the Gi/Go-mediated inhibition of
adenylyl cyclase.

Experimental Protocols
The following are detailed protocols for common experiments involving FAUC 365.

Radioligand Binding Assay for Dopamine D3 Receptor
This protocol describes a competitive binding assay to determine the affinity of FAUC 365 for

the human dopamine D3 receptor using [3H]-Spiperone as the radioligand.

Materials:

HEK293 cells stably expressing the human dopamine D3 receptor

Cell culture medium (e.g., DMEM with 10% FBS, 1% Penicillin-Streptomycin)

Phosphate-Buffered Saline (PBS)
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Assay Buffer: 50 mM Tris-HCl, pH 7.4, 120 mM NaCl, 5 mM KCl, 2 mM CaCl2, 1 mM MgCl2

[3H]-Spiperone (specific activity ~70-90 Ci/mmol)

FAUC 365

Non-specific binding control: 10 µM Haloperidol

96-well microplates

Scintillation fluid

Microplate scintillation counter

Workflow Diagram:

Prepare D3R-expressing
cell membranes

Incubate membranes with
[3H]-Spiperone and FAUC 365

Prepare serial dilutions
of FAUC 365

Separate bound and
free radioligand via filtration

Measure radioactivity
using a scintillation counter

Analyze data to
determine Ki of FAUC 365
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Workflow for the radioligand binding assay to determine the affinity of FAUC 365 for the D3
receptor.

Procedure:

Cell Membrane Preparation:

Culture HEK293-D3R cells to ~80-90% confluency.

Harvest cells and wash with ice-cold PBS.

Resuspend the cell pellet in ice-cold assay buffer and homogenize.

Centrifuge the homogenate at 4°C and resuspend the membrane pellet in fresh assay

buffer.

Determine the protein concentration of the membrane preparation (e.g., using a BCA

assay).

Assay Setup:

In a 96-well plate, add the following to each well in triplicate:

50 µL of assay buffer (for total binding) or 10 µM Haloperidol (for non-specific binding).

50 µL of various concentrations of FAUC 365 (typically from 10 pM to 10 µM).

50 µL of [3H]-Spiperone at a final concentration of ~0.5 nM.

50 µL of the cell membrane preparation (typically 10-20 µg of protein per well).

Incubation:

Incubate the plate at room temperature for 90 minutes with gentle agitation.

Filtration:

Rapidly filter the contents of each well through a glass fiber filter plate (e.g., Whatman

GF/B) pre-soaked in 0.5% polyethyleneimine.
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Wash the filters three times with 200 µL of ice-cold assay buffer.

Scintillation Counting:

Dry the filter plate, add scintillation fluid to each well, and count the radioactivity using a

microplate scintillation counter.

Data Analysis:

Subtract the non-specific binding from all other measurements to obtain specific binding.

Plot the specific binding as a function of the log concentration of FAUC 365.

Determine the IC50 value (the concentration of FAUC 365 that inhibits 50% of the specific

binding of [3H]-Spiperone) using non-linear regression analysis.

Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + ([L]/Kd)), where

[L] is the concentration of [3H]-Spiperone and Kd is its dissociation constant for the D3

receptor.

Functional cAMP Assay
This protocol measures the ability of FAUC 365 to antagonize the dopamine-induced inhibition

of cAMP production in cells expressing the human dopamine D3 receptor.

Materials:

HEK293 cells stably expressing the human dopamine D3 receptor

Cell culture medium

Assay Buffer: HBSS with 20 mM HEPES, pH 7.4

Dopamine

FAUC 365

Forskolin (to stimulate adenylyl cyclase)
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cAMP assay kit (e.g., HTRF, LANCE, or ELISA-based)

384-well white assay plates

Workflow Diagram:

Seed D3R-expressing cells
in a 384-well plate

Pre-incubate cells with
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the IC50 of FAUC 365

Click to download full resolution via product page

Workflow for the functional cAMP assay to measure the antagonist activity of FAUC 365 at the
D3 receptor.

Procedure:

Cell Seeding:

Seed HEK293-D3R cells in a 384-well white plate at a density that will result in a confluent

monolayer on the day of the assay.

Culture the cells overnight at 37°C in a 5% CO2 incubator.
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Compound Preparation and Pre-incubation:

Prepare serial dilutions of FAUC 365 in assay buffer.

On the day of the assay, remove the culture medium from the cells and add the FAUC 365
dilutions.

Incubate for 15-30 minutes at room temperature.

Cell Stimulation:

Prepare a solution of dopamine (at a concentration that gives ~80% of the maximal

response, e.g., EC80) and forskolin (e.g., 1 µM) in assay buffer.

Add this solution to the wells containing the FAUC 365 dilutions.

Incubate for 30 minutes at room temperature.

cAMP Measurement:

Lyse the cells and measure the intracellular cAMP concentration according to the

manufacturer's protocol of the chosen cAMP assay kit.

Data Analysis:

Plot the cAMP levels as a function of the log concentration of FAUC 365.

Determine the IC50 value, which is the concentration of FAUC 365 that reverses 50% of

the dopamine-induced inhibition of forskolin-stimulated cAMP production, using non-linear

regression analysis.

Storage and Handling
FAUC 365 is typically supplied as a solid. It is recommended to store the solid compound at

-20°C. For creating stock solutions, dissolve FAUC 365 in a suitable solvent such as DMSO.[2]

Aliquot the stock solution and store at -80°C for long-term storage (up to 6 months) or -20°C for

shorter-term storage (up to 1 month).[1] Avoid repeated freeze-thaw cycles. On the day of the

experiment, further dilute the stock solution in the appropriate assay buffer.
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Disclaimer: This document is intended for research use only. FAUC 365 is not for human or

veterinary use.[2] Researchers should follow all applicable laboratory safety guidelines when

handling this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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